2-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(5-chlorothiophen-2-yl)sulfonyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H9ClF3NO3S2/c14-10-4-5-12(22-10)23(20,21)7-11(19)18-9-3-1-2-8(6-9)13(15,16)17/h1-6H,7H2,(H,18,19)
• InChI Key: XHQDOIAWZOYINL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CS(=O)(=O)C2=CC=C(S2)Cl)C(F)(F)F
• Molecular Formula: C13H9ClF3NO3S2
• Molecular Weight: 383.8 g/mol

Description

2-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-(trifluoromethyl)phenyl)acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTAP is a sulfonamide-based compound that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Biological Activity

2-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-(trifluoromethyl)phenyl)acetamide and its derivatives have been explored for their potential in various scientific research applications, particularly in the synthesis of novel compounds with potential biological activities. For example, a study demonstrated the synthesis of sulfonamide derivatives with various moieties, such as adamantyl, morpholinophenyl, and benzothiazole, through reactions with nitrogen nucleophiles. These compounds were evaluated for their anticancer activity against breast and colon cancer cell lines, highlighting the potential of such derivatives in medicinal chemistry research (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Agricultural Applications

In the agricultural sector, derivatives of 2-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-(trifluoromethyl)phenyl)acetamide, such as mefluidide, have been found to protect chilling-sensitive plants like cucumber and corn from chilling injury, suggesting a role in enhancing crop resilience to temperature stress (Tseng & Li, 1984).

Chemical Synthesis and Material Science

The compound and its related derivatives are also valuable in chemical synthesis and material science. For instance, they have been used in the Julia–Kocienski olefination of aldehydes to afford α,β-unsaturated esters and Weinreb amides with high stereoselectivities. This showcases the utility of such sulfone derivatives in the development of synthetic methodologies for creating complex organic molecules (Alonso, Fuensanta, Gómez-Bengoa, & Nájera, 2008).

Antimicrobial and Enzyme Inhibition Activities

Further research into 2-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-(trifluoromethyl)phenyl)acetamide derivatives has revealed their antimicrobial and enzyme inhibition properties. For example, a study synthesized a variety of 5-aryl thiophenes containing sulphonylacetamide groups and evaluated them for their antibacterial and anti-urease activities. One of the compounds showed excellent urease inhibition, indicating the potential for these derivatives in developing new antimicrobial agents (Noreen, Rasool, Gull, Zubair, Mahmood, Ayub, Nasim, Yaqoob, Zia‐ul‐Haq, & De Feo, 2015).